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Compound of Interest

Compound Name: 5-Nitro-2-furonitrile

cat. No.: B1294822

Proper disposal of 5-Nitro-2-furonitrile is critical to ensure laboratory safety and environmental
protection. As a hazardous chemical, it requires specific handling and disposal procedures in
accordance with local, state, and federal regulations. This guide provides essential safety and
logistical information for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Identification

5-Nitro-2-furonitrile is classified as a hazardous substance.[1] It is harmful if swallowed or
inhaled and toxic in contact with skin.[1] Due to its nature as a nitro compound, it is also
important to be aware of potential explosive hazards, especially with aged or degraded
materials.[2] Always consult the Safety Data Sheet (SDS) for the most current and
comprehensive information before handling.[2][3]

Hazard Classification Summary

Hazard Class GHS Hazard Code Description

Acute Toxicity, Oral H302 Harmful if swallowed
Acute Toxicity, Dermal H311 Toxic in contact with skin
Acute Toxicity, Inhalation H332 Harmful if inhaled

Source: PubChem CID 94881[1]

Personal Protective Equipment (PPE)
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Before beginning any disposal procedure, it is crucial to adhere to standard laboratory safety
protocols. Always wear appropriate PPE, including:

o Safety Goggles: To protect against splashes.
e Lab Coat: To protect clothing and skin.
o Chemical-Resistant Gloves: Such as nitrile gloves, to prevent skin contact.[4]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[5]

Disposal Workflow Diagram

The following diagram outlines the decision-making and procedural flow for the proper disposal
of 5-Nitro-2-furonitrile waste.
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Caption: Workflow for the safe disposal of 5-Nitro-2-furonitrile waste.
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Step-by-Step Disposal Protocol

5-Nitro-2-furonitrile and materials contaminated with it must be disposed of as hazardous
waste.[6][7] Do not dispose of this chemical down the drain or in regular trash.[7]

Experimental Protocol: Hazardous Waste Accumulation
Objective: To safely collect and store 5-Nitro-2-furonitrile waste for disposal.

Materials:

5-Nitro-2-furonitrile waste (solid, liquid, or contaminated materials)

Compatible hazardous waste container with a screw cap (e.g., glass or polyethylene)

Hazardous waste label

Secondary containment bin
Procedure:
o Container Selection and Labeling:

o Select a waste container made of a material compatible with nitriles and any solvents
used.[8]

o Before adding any waste, affix a hazardous waste label to the container.[9]

o Clearly write "Hazardous Waste" and list all chemical constituents, including "5-Nitro-2-
furonitrile” and any solvents, with their approximate concentrations.

o Waste Segregation:

o Do not mix 5-Nitro-2-furonitrile waste with incompatible materials. Nitriles can react
hazardously with strong acids and oxidizing agents.[10] Use a separate waste stream for
these materials.

o \Waste Transfer:
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o Perform all waste transfers inside a certified chemical fume hood to minimize inhalation

risk.

o Carefully pour liquid waste or transfer solid waste into the labeled container using a funnel
or other appropriate tools to avoid spills.

o This includes contaminated labware such as pipette tips, gloves, and absorbent paper.
Place these items in a sealed bag before putting them in the solid waste container.

o Container Management:

o Keep the waste container securely capped at all times, except when adding waste.[8]

o Do not fill liquid waste containers beyond 75% capacity to allow for vapor expansion.[9]
e Storage:

o Store the sealed waste container in a designated satellite accumulation area. This area
should be clearly marked and provide secondary containment (e.g., a chemical-resistant
tray or tub).

o Store the container away from heat, sparks, and open flames.[5]
e Arranging for Disposal:

o Once the container is full or the project is complete, contact your institution's
Environmental Health and Safety (EHS) or hazardous waste management office to
schedule a pickup.[7]

o Complete any required waste pickup forms or online requests with accurate information
about the waste composition.

By adhering to these procedures, you ensure the safe and compliant disposal of 5-Nitro-2-
furonitrile, protecting yourself, your colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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